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These application notes provide a comprehensive overview and detailed protocols for utilizing

the Food and Agriculture Organization's (FAO) Phytosanitary Capacity Evaluation (PCE) tools.

The PCE is a modular framework designed to assist countries in assessing and enhancing their

national phytosanitary systems. This document outlines the best practices for its application,

data interpretation, and strategic planning, tailored for an audience focused on research,

scientific integrity, and development.

Introduction to Phytosanitary Capacity Evaluation
(PCE)
The Phytosanitary Capacity Evaluation (PCE) is a management tool developed by the

International Plant Protection Convention (IPPC) Secretariat to help countries identify strengths

and weaknesses in their phytosanitary systems.[1][2][3] It is a collaborative and self-driven

process, empowering National Plant Protection Organizations (NPPOs) to take control of their

development.[4][5] The ultimate goal of a PCE is to produce a National Phytosanitary Capacity

Development Strategy, which serves as a roadmap for improving plant health infrastructure and

legislative frameworks.[4][5]

The PCE is structured into 13 modules that can be selected based on a country's specific

needs and priorities.[1][4][5] This modular approach allows for a tailored evaluation, focusing
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on the most critical areas for development. The entire process is confidential, ensuring that

countries can conduct a frank and honest self-assessment without concern for public

disclosure of sensitive information.[1][4]

Core Principles of PCE Application
The successful application of the PCE tool hinges on several core principles:

Country Ownership: The PCE is a self-assessment process led by the country itself.[4][6]

This ensures that the evaluation is relevant to the national context and that the resulting

strategy is owned and driven by national stakeholders.

Stakeholder Collaboration: A wide range of stakeholders from both the public and private

sectors should be involved in the PCE process.[1][4] This collaborative approach ensures a

comprehensive assessment and builds consensus around the identified priorities.

Facilitator-Supported: While designed for self-assessment, the process is often guided by an

IPPC-certified PCE facilitator who provides expertise on the methodology and helps to

navigate the evaluation process.[2][3][4]

Evidence-Based: The PCE process relies on a systematic evaluation using a questionnaire-

based format to gather data and information.[4][5] This ensures that the identified strengths

and weaknesses are based on a thorough analysis of the existing system.

Strategic Planning Integration: The PCE goes beyond a simple assessment by incorporating

strategic planning tools such as SWOT (Strengths, Weaknesses, Opportunities, and Threats)

analysis and the logical framework approach.[4][5][6] This helps to translate the findings into

actionable strategies.

Data Presentation
While specific quantitative data from national PCE applications are confidential, the following

tables provide a representative structure for summarizing the types of information gathered and

analyzed during the evaluation. These tables are designed for clarity and easy comparison of

different facets of phytosanitary capacity.

Table 1: Summary of PCE Module Selection
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Level Module
Selected for
Evaluation (Yes/No)

Rationale for
Selection

System Country Profile Yes (Mandatory)

Foundational

information for the

entire evaluation.

National Phytosanitary

Legislation
Yes

To assess the legal

framework's alignment

with international

standards.

Environmental Forces

Assessment
No

Deemed a lower

priority for the initial

evaluation.

Organization
NPPO's Mission and

Strategy
Yes

To evaluate the clarity

and effectiveness of

the NPPO's strategic

direction.

NPPO's Structure and

Processes
Yes

To analyze the

organizational

efficiency and

operational workflows.

NPPO's Resources Yes

To assess the

adequacy of human,

financial, and

infrastructural

resources.

Core Activities
Pest Diagnostic

Capacity
Yes

Critical for accurate

and timely pest

identification.

Pest Surveillance and

Reporting
Yes

Essential for early

warning and response

to pest outbreaks.
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Pest Eradication

Capacity
No

Focus is currently on

prevention and

control.

Phytosanitary Import

Regulatory System
Yes

Key to preventing the

entry of foreign pests.

Pest Risk Analysis

(PRA)
Yes

To evaluate the

capacity to conduct

science-based risk

assessments.

Pest Free Areas and

Areas of Low Pest

Prevalence

No

Not a current priority

for export market

access.

Export Certification,

Re-export, and Transit
Yes

Crucial for facilitating

safe trade.

Table 2: Example of a Prioritized Weakness Analysis for a Selected Module
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Module: Pest
Diagnostic
Capacity

Identified

Weakness
Root Cause Effect/Impact

Priority Level (1-

5)

Proposed

Strategic Action

Limited

molecular

diagnostic

capabilities for

key quarantine

pests.

Lack of modern

laboratory

equipment and

trained personnel

in molecular

techniques.

Delayed and

potentially

inaccurate pest

identification,

leading to

increased risk of

pest

establishment

and trade

disruptions.

5 (Highest)

Secure funding

for laboratory

upgrades and

establish a long-

term training

program in

molecular

diagnostics.

Inadequate

reference

collections for

pest verification.

Insufficient

resources

allocated for the

maintenance and

expansion of

biological

collections.

Difficulty in

confirming pest

identities,

potentially

leading to

disputes over

phytosanitary

measures.

4

Develop a

national plan for

the curation and

digitization of

pest reference

collections.

Poor

coordination

between national

and regional

diagnostic

laboratories.

Lack of formal

communication

channels and

data sharing

agreements.

Duplication of

efforts and

missed

opportunities for

early detection of

regional pest

threats.

3

Establish a

formal network of

diagnostic

laboratories with

clear protocols

for sample

submission and

data exchange.

Absence of a

quality

management

system in

Limited

awareness of

international

standards for

Lack of

confidence in

diagnostic results

from trading

4 Implement a

phased approach

to achieving ISO

17025
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diagnostic

laboratories.

laboratory

accreditation

(e.g., ISO

17025).

partners,

potentially

leading to trade

barriers.

accreditation for

key diagnostic

laboratories.

Insufficient

funding for

diagnostic

consumables

and reagents.

National budget

constraints and

over-reliance on

short-term

project funding.

Inability to

process

diagnostic

samples in a

timely manner,

especially during

pest outbreaks.

5

Advocate for a

dedicated and

sustainable

budget line for

laboratory

operations within

the NPPO.

Experimental Protocols
The following protocols provide a detailed, step-by-step methodology for conducting a

Phytosanitary Capacity Evaluation.

Protocol 1: Initiation and Preparatory Phase
Formal Request: The National Plant Protection Organization (NPPO) or the relevant ministry

submits a formal letter of request to the IPPC Secretariat (hosted by FAO) to conduct a PCE.

[1]

Identification of a National PCE Coordinator: The NPPO designates a National PCE

Coordinator who will be the primary point of contact and will oversee the entire PCE process.

Selection of PCE Modules: The National PCE Coordinator, in consultation with key

stakeholders, selects the PCE modules to be evaluated based on national priorities. A

minimum of five modules is recommended, with the "Country Profile" module being

mandatory.[4]

Engagement of a PCE Facilitator (Recommended): The country may choose to engage an

IPPC-certified PCE facilitator to guide the process. The facilitator will explain the

methodology and assist in the application of strategic planning tools.[5]
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Stakeholder Identification and Mapping: The National PCE Coordinator identifies and maps

all relevant stakeholders from government agencies, research institutions, the private sector

(producers, exporters, importers), and civil society.

Completion of Module 1 (Country Profile): The National PCE Coordinator completes the

"Country Profile" module at least two weeks prior to the first workshop.[5] This module

provides the necessary background information for the evaluation.

Protocol 2: First PCE Mission - Situation and Gap
Analysis

Consensus Workshop: A workshop is convened with all relevant stakeholders to collectively

complete the selected PCE modules online.

Questionnaire Completion: For each module, participants discuss and reach a consensus on

the answers to the questionnaire.

Identification of Weaknesses: Based on the questionnaire responses, a maximum of five key

weaknesses are identified for each module.[4]

Technical Visits: The first mission may include technical visits to relevant sites such as

airports, ports, diagnostic laboratories, and production sites to gather firsthand information.

Mission Briefing: A brief report of the mission's findings is prepared and shared with relevant

authorities and stakeholders.

Protocol 3: Second PCE Mission - Strategic Planning
Problem Analysis: For each identified weakness, a problem analysis is conducted to

determine the root causes and their effects.

SWOT Analysis: A SWOT analysis (Strengths, Weaknesses, Opportunities, and Threats) is

performed for each weakness to understand the internal and external factors that may

influence the ability to address it.[5]

Development of a Logical Framework: A logical framework is developed for each module,

outlining:
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Overall Goal: The long-term objective.

Purpose: The specific objective that will contribute to the goal.

Outputs/Results: The tangible deliverables required to achieve the purpose.

Activities: The specific tasks needed to produce the outputs.

Inputs: The resources (costs, responsibilities, deadlines) required for each activity.[5]

Protocol 4: Third PCE Mission - Validation and
Finalization

Validation Workshop: A final workshop is held with stakeholders to validate the findings of the

PCE, including the identified weaknesses, proposed activities, and estimated costs.

Generation of the Overall PCE Report: Once validated, the National PCE Coordinator

generates the overall PCE report from the online system.[5]

Development of the National Phytosanitary Capacity Development Strategy: The content of

the PCE report is used to develop a comprehensive National Phytosanitary Capacity

Development Strategy.[5]

Closure of the PCE Session: After the strategy is developed, the National PCE Coordinator

certifies the completion of the PCE and closes the session in the online system.

Mandatory Visualizations
The following diagrams illustrate key logical relationships and workflows within the

Phytosanitary Capacity Evaluation process.
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Levels of Phytosanitary Capacity

System Modules Organization Modules Core Activity Modules

System Level

Country Profile National Phytosanitary Legislation Environmental Forces Assessment

Organization Level

NPPO's Mission and Strategy NPPO's Structure and Processes NPPO's Resources

Core Activities Level

Pest Diagnostic Capacity Pest Surveillance and Reporting Pest Eradication Capacity Phytosanitary Import Regulatory System Pest Risk Analysis Pest Free Areas Export Certification

Click to download full resolution via product page

Caption: Logical structure of the PCE modules.
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Phase 1: Initiation and Preparation

Phase 2: First Mission - Situation and Gap Analysis

Phase 3: Second Mission - Strategic Planning

Phase 4: Third Mission - Validation and Finalization

Formal Request to IPPC

Appoint National PCE Coordinator

Select PCE Modules

Engage PCE Facilitator

Identify Stakeholders

Complete Module 1: Country Profile

Conduct Consensus Workshop

Complete Module Questionnaires

Identify and Prioritize Weaknesses

Conduct Problem and SWOT Analysis

Develop Logical Frameworks

Validate Findings in Workshop

Generate Final PCE Report

Develop National Phytosanitary Capacity Development Strategy

Close PCE Session

Click to download full resolution via product page

Caption: The four-phase workflow of a PCE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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